Cas no 4023-65-8 (trans-Aconitic acid)

• Product Name: trans-Aconitic acid
• CAS No: 4023-65-8
• MF: C₆H₆O₆
• MW: 174.108242511749
• MDL: MFCD00002721
• CID: 44676
• PubChem ID: 223-688-6
• Update Time: 2026-05-14

trans-Aconitic acid Chemical and Physical Properties

Names and Identifiers

• trans-Aconitic acid
• 1,2,3-Propenetricarboxylic acid
• trans-Aconitic acid, (1,2,3-Propenetricarboxylic acid)
• (E)-1-Propene-1,2,3-Tricarboxylic Acid
• ACONITIC ACID, trans-(RG)
• (E)-propene-1,2,3-tricarboxylic acid
• 1-Propene-1,2,3-tricarboxylic acid
• ACHILLEIC ACID
• aconitic Acid
• ACONITIC ACID,TRANS
• citridic acid
• equisetic acid
• prop-1-ene-1,2,3-tricarboxylic acid
• trans-1,2,3-propenetricarboxylic acid
• trans-Aconitate
• trans-propene-1,2,3-tricarboxylic acid
• traps-Aconitlc acid
• (E)-3-Carboxy-pent-2-enedioic acid
• (E)-prop-1-ene-1,2,3-tricarboxylic acid
• (E)-Aconitic acid
• trans Aconitic acid
• (1E)-prop-1-ene-1,2,3-tricarboxylic acid
• aconitate
• (1E)-1-propene-1,2,3-tricarboxylic acid
• GTZCVFVGUGFEME-HNQUOIGGSA-N
• 7DB37960CW
• NSC43980
• DSSTox_CID_28632
• DSSTox_RID_82902
• DSSTox_GSID_48706
• 1-Propene-1

• MDL： MFCD00002721
• Inchi： 1S/C6H6O6/c7-4(8)1-3(6(11)12)2-5(9)10/h1H,2H2,(H,7,8)(H,9,10)(H,11,12)/b3-1+
• InChI Key： GTZCVFVGUGFEME-HNQUOIGGSA-N
• SMILES： O([H])C(C([H])([H])/C(/C(=O)O[H])=C(/[H])\C(=O)O[H])=O

Computed Properties

• Exact Mass: 174.01600
• Monoisotopic Mass: 174.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: White leafy or flake crystals.
• Density: 0.56 g/cm3 (20℃)
• Melting Point: 190 °C (dec.) (lit.)
• Boiling Point: 225.05°C (rough estimate)
• Flash Point: 296°C
• Refractive Index: 1.5860 (estimate)
• Solubility: 400g/l
• Water Partition Coefficient: Soluble in water at 20°C 400g/L. Slightly soluble in ether.
• PSA: 111.90000
• LogP: -0.44330
• FEMA: 2010 | ACONITIC ACID
• pka: 2.8(at 25℃)
• Solubility: Soluble in water and ethanol, slightly soluble in ether. It is hydrolyzed into CIS aconitic acid in cold water and rearranged into trans after heating.

trans-Aconitic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：UD2380000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives
• Natural Products and Extracts Plant Extracts Plant based Helinus integrifolius
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents